isopropyl 2,7-dimethyl-5-(2-nitrophenyl)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: propan-2-yl 2,7-dimethyl-5-(2-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C18H19N3O5S/c1-9(2)26-17(23)14-10(3)19-18-20(16(22)11(4)27-18)15(14)12-7-5-6-8-13(12)21(24)25/h5-9,11,15H,1-4H3
• InChI Key: OHZSFLMMWBVWGO-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N2C(C(=C(N=C2S1)C)C(=O)OC(C)C)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol

Description

The compound is a derivative of thiazolo[3,2-a]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They are often associated with a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. It contains a thiazolo[3,2-a]pyrimidine core, which is a bicyclic structure with a five-membered ring fused to a six-membered ring. The five-membered ring contains nitrogen and sulfur atoms, while the six-membered ring is a pyrimidine, containing two nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the nitrophenyl group might undergo reduction reactions, and the carboxylate ester could be hydrolyzed under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For instance, the presence of polar functional groups like the nitro group and the ester could influence its solubility in different solvents.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, including thiazolopyrimidines. For instance:
  • .

Anticancer Properties

• Thiazolopyrimidines have been investigated for their cytotoxic effects. For example:
  • .

Anti-Inflammatory Potential

• .

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. Thiazolo[3,2-a]pyrimidines and their derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety measures should be taken when handling it to avoid exposure.

Future Directions

Thiazolo[3,2-a]pyrimidines and their derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could explore the synthesis of new derivatives, their biological activities, and their potential applications in medicine.